Cas no 590359-89-0 (2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide)

• Product Name: 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide
• CAS No: 590359-89-0
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• MDL: MFCD03420457
• CID: 4715449
• Update Time: 2025-06-12

2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-8-methylquinoline-4-carbohydrazide
• BBL017082
• STK440531
• R6970
• ST50845348
• 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide

• MDL： MFCD03420457
• Inchi： 1S/C17H14ClN3O/c1-10-3-2-4-13-14(17(22)21-19)9-15(20-16(10)13)11-5-7-12(18)8-6-11/h2-9H,19H2,1H3,(H,21,22)
• InChI Key： LLSUZNKOPSQNHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(NN)=O)=C2C=CC=C(C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 3.4
• Topological Polar Surface Area: 68

Additional information on 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide

2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide (CAS No. 590359-89-0): An Overview

2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide (CAS No. 590359-89-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide features a quinoline core with a chlorophenyl substituent at the 2-position and a methyl group at the 8-position. The carbohydrazide moiety attached to the quinoline ring adds further complexity and functionality to the molecule. This combination of structural elements contributes to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the multifaceted biological activities of 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide. One notable area of research is its antiproliferative effects on cancer cells. In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide has shown promise as an antimicrobial agent. Research has indicated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics, which is particularly important given the growing global concern over antibiotic resistance.

The pharmacokinetic properties of 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively is a key factor in its efficacy.

To further explore the therapeutic potential of 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide, several preclinical studies have been conducted. These studies have focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Techniques such as structure-activity relationship (SAR) analysis and molecular docking studies have been employed to identify key functional groups that contribute to its bioactivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide in humans. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2-(4-Chlorophenyl)-8-methylquinoline-4-carbohydrazide (CAS No. 590359-89-0) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development as a potential therapeutic agent for cancer and microbial infections. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties for clinical use.